7-Hydroxy-4,4-dimethyl-3,4-dihydro-2H-1-benzopyran-2-one

• Molecular Formula: C11H12O3
• Molecular Weight: 192.21 g/mol
• IUPAC Name: 7-hydroxy-4,4-dimethyl-3H-chromen-2-one
• InChI: InChI=1S/C11H12O3/c1-11(2)6-10(13)14-9-5-7(12)3-4-8(9)11/h3-5,12H,6H2,1-2H3
• InChI Key: FCRAPOFBUGUUBT-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)OC2=C1C=CC(=C2)O)C

Description

7-Hydroxy-4,4-dimethyl-3,4-dihydro-2H-1-benzopyran-2-one is a useful research compound. Its molecular formula is C11H12O3 and its molecular weight is 192.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 103 g of resorcinol and 4.6 g of conc. sulfuric acid was heated at 130° C. with stirring, and 58 g of methyl 3,3-dimethylacrylate was added. The mixture was heated at 130° C. for 3 hours with stirring. The reaction mixture was worked up in a customary manner, and the residue after concentration was purified by column chromatography to give 24 g (yield 27%) of 4,4-dimethyl-7-hydroxycoumarin (melting point 84°-85° C.). The product was worked up in the same way as in Referential Example 16 to give 16.8 g (yield 75%) of the desired product as colorless crystals (melting point 88°-88.5° C.).